Cas no 2648939-75-5 (2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride)

• Product Name: 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride
• CAS No: 2648939-75-5
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• MDL: MFCD34167980
• CID: 5643790
• PubChem ID: 155973341
• Update Time: 2025-09-19

2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2648939-75-5
• EN300-28243472
• 2,2-dimethyl-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride

• MDL： MFCD34167980
• Inchi： 1S/C8H12N2O2.ClH/c1-8(2,7(11)12)6-10-5-3-4-9-10;/h3-5H,6H2,1-2H3,(H,11,12);1H
• InChI Key： SEQARGLPGMCUFC-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 204.0665554g/mol
• Monoisotopic Mass: 204.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų